(Z)-2-Methyl-5-isopropylhexa-2,5-dienal

• CAS RN: 112164-19-9
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: (Z)-2,6-dimethyl-5-methylidenehept-2-enal
• InChI: InChI=1S/C10H16O/c1-8(2)10(4)6-5-9(3)7-11/h5,7-8H,4,6H2,1-3H3/b9-5-
• InChI Key: KDMDLRXLBMMBSU-UITAMQMPSA-N
• Isomeric SMILES: CC(C)C(=C)C/C=C(/C)\C=O
• SMILES: CC(C)C(=C)CC=C(C)C=O
• synonyms: cis-2-methyl-5-isopropylhexa-2,5-dienal; isonovalal

Description

(2Z)-5-isopropyl-2-methylhexa-2,5-dienal is a hexadienal that is hexa-2,5-dienal substituted by a an isopropyl group at position 5 and a methy group at position 2 (the 2Z-stereoisomer).

Scientific Research Applications

Metabolic Pathways in Microorganisms

• Microbial Metabolism of Terpenes : A study on Nocardia sp. strain P18.3 highlights the bacterium's ability to oxidize various terpenes, including (Z)-2-Methyl-5-isopropylhexa-2,5-dienal. This compound is formed as an intermediate during the oxidation of alpha-pinene oxide, showcasing its role in the bacterial metabolism of terpenes (Griffiths et al., 1987).

Chemical Synthesis and Reactions

• Chemical Synthesis : Research by Jeffery (1985) indicates the possibility of synthesizing (E,Z) conjugated dienoates, dienones, and dienals, like (Z)-2-Methyl-5-isopropylhexa-2,5-dienal, through stereospecific palladium-catalyzed vinylation (Jeffery, 1985).

• Synthesis Using Rhodium Catalysis : Vidhani et al. (2013) developed a Rh(I)-catalyzed approach for synthesizing functionalized (E,Z) dienals, suggesting a method to create compounds like (Z)-2-Methyl-5-isopropylhexa-2,5-dienal (Vidhani, Krafft, & Alabugin, 2013).

Application in Bioreactors and Bioconversion

• Bioconversion in Bioreactors : A study on Pseudomonas rhodesiae CIP 107491 reveals its ability to convert α-pinene into flavoring molecules, including (Z)-2-Methyl-5-isopropylhexa-2,5-dienal. This research demonstrates the application of microbial pathways in producing flavoring agents and other chemicals in bioreactors (Linares, Fontanille, & Larroche, 2009).

Organic Chemistry and Reaction Mechanisms

• Reactivity in Organic Synthesis : The formation and reactivity of 5-Aminopenta-2,4-Dienals, which are related to (Z)-2-Methyl-5-isopropylhexa-2,5-dienal, have been explored for constructing nitrogen heterocycles. This provides insights into the potential uses of such compounds in organic synthesis and pharmaceutical research (Delpech, 2014).

• Stereochemistry in Chemical Synthesis : The synthesis of (Z,Z)-dienals via acetylene carbocupration illustrates the stereo-specific synthesis of compounds like (Z)-2-Methyl-5-isopropylhexa-2,5-dienal, which are crucial for the production of pheromones and other bioactive compounds (Furber, Taylor, & Burford, 1985).